Cas no 62499-97-2 (2-Butene-1,4-diol, 1-phenyl-, (Z)-)

2-Butene-1,4-diol, 1-phenyl-, (Z)- structure
62499-97-2 structure
Product name:2-Butene-1,4-diol, 1-phenyl-, (Z)-
CAS No:62499-97-2
MF:C10H12O2
MW:164.201083183289
CID:442571

2-Butene-1,4-diol, 1-phenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1-phenylbut-2-ene-1,4-diol
    • 2-Butene-1,4-diol, 1-phenyl-, (Z)-
    • 2-Butene-1,4-diol, 1-phenyl-, (2Z)-
    • Inchi: 1S/C10H12O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-7,10-12H,8H2/b7-4-
    • InChI Key: UUBXMRLXZDUIFJ-DAXSKMNVSA-N
    • SMILES: C(C1=CC=CC=C1)(O)/C=C\CO

Computed Properties

  • Exact Mass: 164.08376

Experimental Properties

  • Density: 1.135±0.06 g/cm3(Predicted)
  • Melting Point: 75 °C
  • Boiling Point: 323.8±30.0 °C(Predicted)
  • PSA: 40.46
  • pka: 13.37±0.20(Predicted)

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